Cas no 34515-82-7 (Pyridine,2-chloro-3-nitro-)

Pyridine,2-chloro-3-nitro- is a chloronitropyridine derivative characterized by its nitro and chloro functional groups at the 2- and 3-positions of the pyridine ring, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-deficient pyridine core and reactive substituents make it suitable for nucleophilic substitution and further functionalization reactions. The presence of both chloro and nitro groups enhances its utility in cross-coupling reactions and heterocyclic scaffold construction. High purity grades are available to ensure consistent performance in demanding applications. Proper handling is advised due to its potential reactivity.

Pyridine,2-chloro-3-nitro- structure

Product Name:Pyridine,2-chloro-3-nitro-

CAS No:34515-82-7

MF:C₅H₃ClN₂O₂

MW:158.542519807816

MDL:MFCD00006232

CID:304291

PubChem ID:79613

Update Time:2025-06-07

Pyridine,2-chloro-3-nitro- Chemical and Physical Properties

Names and Identifiers

- Pyridine,2-chloro-3-nitro-
- 2-Chloro-3-nitropyridine
- 2-Chloro-3-nitro-pyridine
- 2-chloranyl-3-nitro-pyridine
- PB33644
- 2-Chloro-3-nitropyridine, 99%
- 3-nitro-2-chloro-pyridine
- BCP11394
- CS-W007590
- A822259
- SCHEMBL2757579
- AKOS000120582
- SCHEMBL75026
- 2-choro-3-nitro-pyridine
- 3-Nitro-2-chloropyridine
- NSC26279
- SB36737
- 2-chloro-3-nitro pyridine
- Pyridine, 2-chloro-3-nitro-
- F0001-1442
- NSC-26279
- DTXSID2063929
- AM20070021
- FT-0601300
- 2-chloro3-nitropyridine
- NSC 26279
- EN300-18086
- A7944
- 5470-18-8
- EINECS 226-799-8
- W-203064
- 2-chloro-3nitropyridine
- 2-chloro-nitropyridine
- InChI=1/C5H3ClN2O2/c6-5-4(8(9)10)2-1-3-7-5/h1-3
- A929120
- CYCLOBUTANE-1,2-DICARBONYLDICHLORIDE
- PS-4570
- NS00033178
- FT-0652057
- AC-2560
- MFCD00006232
- 34515-82-7
- 2-chlor-3-nitropyridine
- CHEMBL4641778
- MDL： MFCD00006232
- Inchi： 1S/C5H3ClN2O2/c6-5-4(8(9)10)2-1-3-7-5/h1-3H
- InChI Key： UUOLETYDNTVQDY-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 157.988
Monoisotopic Mass: 157.988
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.7A^2
XLogP3: 1.6

Experimental Properties

Color/Form: Yellow crystals
Density: 1.489 g/cm 3
Melting Point: 100-103 °C(lit.)
Boiling Point: 260.3 °C at 760 mmHg
Flash Point: 185 °C
Refractive Index: 1.454-1.456
PSA: 58.71000
LogP: 2.16640

Pyridine,2-chloro-3-nitro- Security Information

WGK Germany：3
Hazard Category Code： 20/22
Safety Instruction： 22-24/25
Hazardous Material Identification：
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Pyridine,2-chloro-3-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0623-100g	2-Chloro-3-nitro-pyridine	34515-82-7	97%	100g	831.08CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0623-500g	2-Chloro-3-nitro-pyridine	34515-82-7	97%	500g	3375.21CNY	2021-05-08
eNovation Chemicals LLC	K02689-1g	2-chloro-3-nitropyridine	34515-82-7	>97%	1g	$995	2023-09-04
eNovation Chemicals LLC	Y1008680-100g	2-Chloro-3-nitro-pyridine	34515-82-7	97%	100g	$180	2022-10-24
eNovation Chemicals LLC	Y1008680-500g	2-Chloro-3-nitro-pyridine	34515-82-7	97%	500g	$505	2022-10-24
eNovation Chemicals LLC	Y1008680-250mg	2-Chloro-3-nitro-pyridine	34515-82-7	95%	250mg	$190	2024-07-28
eNovation Chemicals LLC	Y1008680-500mg	2-Chloro-3-nitro-pyridine	34515-82-7	95%	500mg	$185	2024-07-28
eNovation Chemicals LLC	Y1008680-1g	2-Chloro-3-nitro-pyridine	34515-82-7	95%	1g	$240	2024-07-28
eNovation Chemicals LLC	Y1008680-5g	2-Chloro-3-nitro-pyridine	34515-82-7	95%	5g	$890	2024-07-28
eNovation Chemicals LLC	Y1008680-25g	2-Chloro-3-nitro-pyridine	34515-82-7	95%	25g	$3355	2024-07-28

Pyridine,2-chloro-3-nitro- Related Literature

1. 85. Nucleophilic displacement reactions in aromatic systems. Part I. Kinetics of the reactions of chloronitropyridines with aromatic amines and with pyridine

R. R. Bishop,E. A. S. Cavell,N. B. Chapman J. Chem. Soc. 1952 437
2. Intermediates and dyestuffs for synthetic fibres. Part I. Arylaminonitropyridines

M. G. W. Bell,M. Day,A. T. Peters J. Chem. Soc. C 1967 132
3. Nucleophilic substitutions at the pyridine ring. Conformational preference of the products and kinetics of the reactions of 2-chloro-3-nitro- and 2-chloro-5-nitro-pyridines with arenethiolates??

Ezzat A. Hamed,Ali A. El-Bardan,Esmat F. Saad,Gamal A. Gohar,Ghada M. Hassan J. Chem. Soc. Perkin Trans. 2 1997 2415
4. 379. Some reactions of substituted 2-bromopyridines

A. H. Berrie,G. T. Newbold,F. S. Spring J. Chem. Soc. 1952 2042
5. Aromatic substitution. Part XVIII. Kinetics of reactions between some halogeno-pyridines and -picolines and their N-oxides with methoxide ion in methanol and in dimethyl sulphoxide. Effect of alkyl groups on rates on orientation in nucleophilic aromatic substitution

R. A. Abramovitch,F. Helmer,M. Liveris J. Chem. Soc. B 1968 492

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